4-((4-Ethoxy-2-nitrophenyl)amino)-2-((4-methoxyphenethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-ethoxy-2-nitroanilino)-2-[2-(4-methoxyphenyl)ethylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C21H25N3O7/c1-3-31-16-8-9-17(19(12-16)24(28)29)23-20(25)13-18(21(26)27)22-11-10-14-4-6-15(30-2)7-5-14/h4-9,12,18,22H,3,10-11,13H2,1-2H3,(H,23,25)(H,26,27)
• InChI Key: FNIVSDMRPOKFII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCCC2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C21H25N3O7
• Molecular Weight: 431.4 g/mol

Description

4-((4-Ethoxy-2-nitrophenyl)amino)-2-((4-methoxyphenethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C21H25N3O7 and its molecular weight is 431.445. The purity is usually 95%.
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Scientific Research Applications

Ruthenium Catalyzed Reduction of Nitro Compounds

Ruthenium-catalyzed reduction using formic acid has been applied to various nitroarenes, leading to the efficient synthesis of aminoarenes. This process highlights the utility of nitro compounds and their derivatives in chemical transformations, providing a pathway for the chemoselective reduction of nitro groups in complex molecules (Watanabe et al., 1984).

Structural and Spectroscopic Analysis of Chloramphenicol Derivatives

Vibrational spectroscopic and supramolecular studies on chloramphenicol derivatives, such as chloramphenicol succinate, offer insights into the structural interactions and bonding mechanisms of nitrophenyl derivatives. These studies provide a deeper understanding of the molecular properties and potential pharmaceutical applications of such compounds (Fernandes et al., 2017).

Photoassisted Fenton Reaction for Pesticide Decomposition

The photoassisted Fenton reaction has been utilized for the complete oxidation of pesticides like metolachlor and methyl parathion in water. This demonstrates the environmental applications of nitrophenyl derivatives in facilitating the breakdown of hazardous compounds, contributing to safer and cleaner water resources (Pignatello & Sun, 1995).

Aromatic Acethydroxamic Acids in Carcinogenic Studies

The oxidation products of various carcinogenic aromatic acethydroxamic acids, including nitrosoarenes, have been studied to understand the carcinogenic mechanisms of aromatic amines and amides. This research underscores the importance of nitrophenyl derivatives in elucidating the pathways of carcinogenesis and potential therapeutic interventions (Bartsch et al., 1972).